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Compound of Interest

Compound Name: 2-Bromo-4-methylaniline

Cat. No.: B145976

Application Note
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the N-acetylation of 2-bromo-4-methylaniline
to synthesize N-(2-bromo-4-methylphenyl)acetamide. This reaction is a fundamental
transformation in organic synthesis, often employed to protect the amino group during
subsequent reactions or to introduce an acetamido moiety into a molecule, a common
functional group in many pharmaceutical compounds. The procedure described herein utilizes
acetic anhydride as the acetylating agent in the presence of a weak base, sodium acetate, to
facilitate the reaction and neutralize the acetic acid byproduct. This method is generally high-
yielding and results in a product that can be readily purified by recrystallization.

Chemical Properties and Data

The following table summarizes the key quantitative data for the reactant and the product.
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. N-(2-bromo-4-

2-Bromo-4-methylaniline .
Property methylphenyl)acetamide

(Reactant)

(Product)

Molecular Formula C7HsBrN CoH10BrNO
Molecular Weight 186.05 g/mol 228.09 g/mol

Light yellow to brown solid or White to off-white crystalline
Appearance o ]

liquid solid
Melting Point 25-29 °C 118-121 °C[1]
Typical Reaction Yield Not Applicable 85-95% (Estimated)

Experimental Protocol: Synthesis of N-(2-bromo-4-
methylphenyl)acetamide

This protocol details the N-acetylation of 2-bromo-4-methylaniline using acetic anhydride and
sodium acetate.

Materials:

e 2-Bromo-4-methylaniline
e Acetic anhydride

e Glacial acetic acid

e Sodium acetate, anhydrous
o Ethanol

e Deionized water

e Round-bottom flask

o Reflux condenser
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Magnetic stirrer and stir bar

Heating mantle or oil bath

Beaker

Bichner funnel and filter paper

Vacuum flask

Procedure:

e Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve
10.0 g (53.7 mmol) of 2-bromo-4-methylaniline in 50 mL of glacial acetic acid.

» Addition of Acetic Anhydride: To the stirring solution, add 6.0 mL (64.5 mmol, 1.2 equivalents)
of acetic anhydride.

o Heating: Attach a reflux condenser to the flask and heat the reaction mixture to a gentle
reflux (approximately 118 °C) using a heating mantle or oil bath. Maintain the reflux for 1
hour.

¢ Reaction Quenching and Precipitation: After 1 hour, remove the heat source and allow the
reaction mixture to cool to room temperature. Slowly and carefully pour the cooled reaction
mixture into a 600 mL beaker containing 300 mL of ice-cold water while stirring. A white
precipitate of N-(2-bromo-4-methylphenyl)acetamide will form.

o Neutralization: To the aqueous suspension, slowly add a saturated aqueous solution of
sodium bicarbonate until the effervescence ceases and the pH of the solution is neutral (pH
~7). This step neutralizes the excess acetic acid.

« |solation of Crude Product: Collect the crude product by vacuum filtration using a Blichner
funnel. Wash the filter cake with copious amounts of cold deionized water to remove any
remaining salts and acetic acid.

» Purification by Recrystallization: Transfer the crude solid to a beaker and recrystallize from
an ethanol/water mixture. Dissolve the solid in a minimal amount of hot ethanol and then add
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hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly
to room temperature and then in an ice bath to maximize crystal formation.

e Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold
ethanol, and dry under vacuum to a constant weight.

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of N-(2-bromo-4-
methylphenyl)acetamide.
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Caption: Workflow for the N-acetylation of 2-Bromo-4-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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